Cas no 16757-90-7 (Benzo[a]pyrene,1,6-dimethyl- (6CI,8CI,9CI))
16757-90-7 structure
Product Name:Benzo[a]pyrene,1,6-dimethyl- (6CI,8CI,9CI)
Benzo[a]pyrene,1,6-dimethyl- (6CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzo[a]pyrene,1,6-dimethyl- (6CI,8CI,9CI)
- 1,6-dimethylbenzo[a]pyrene
- 1,6-Dimethylbenzo[pqr]tetraphene
- benzo[a]pyrene, 1,6-dimethyl-
- 16757-90-7
- BENZO(a)PYRENE, 1,6-DIMETHYL-
- 1,6-Dimethylbenz(a)pyrene
- DTXSID90168320
- BRN 2275236
- 1,6-Dimethylbenzo(a)pyrene
-
- Inchi: 1S/C22H16/c1-13-7-8-15-9-10-18-14(2)17-5-3-4-6-19(17)20-12-11-16(13)21(15)22(18)20/h3-12H,1-2H3
- InChI Key: RYEWXUCQWAMDLQ-UHFFFAOYSA-N
- SMILES: C12C3C=CC4=CC=C(C)C(=CC=C1C1C=CC=CC=1C=3C)C=24
Computed Properties
- Exact Mass: 280.12528
- Monoisotopic Mass: 280.125200510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzo[a]pyrene,1,6-dimethyl- (6CI,8CI,9CI) Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
16757-90-7 (Benzo[a]pyrene,1,6-dimethyl- (6CI,8CI,9CI)) Related Products
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- 28804-88-8(Dimethylnaphthalene, mixture of isomers)
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